1,3-Dimethyl 2-(2,3-difluoro-6-nitrophenyl)propanedioate
Overview
Description
1,3-Dimethyl 2-(2,3-difluoro-6-nitrophenyl)propanedioate is a chemical compound with the molecular formula C11H9F2NO6 . It has a molecular weight of 289.19 g/mol . This compound is used for research purposes.
Physical And Chemical Properties Analysis
The boiling point and other physical and chemical properties of 1,3-Dimethyl 2-(2,3-difluoro-6-nitrophenyl)propanedioate are not provided in the available resources .Scientific Research Applications
Synthesis and Chemical Transformations
Homologation and Derivatives Synthesis : A study demonstrates the homologation of the side chain of 2-nitrotoluene to synthesize tryptophan precursors and indole derivatives, highlighting a pathway for the creation of bioactive molecules and pharmaceutical intermediates (Tanaka, Yasuo, & Torii, 1989).
Crystal Structure Analysis : The X-ray crystal structure of a β-diketone compound shows the impact of structural features on hydrolytic stability, providing insights into material science and molecular engineering applications (Emsley, Freeman, Bates, & Hursthouse, 1989).
Catalytic Hydrogenation : Research into the hydrogenation of dimethyl malonate to 1,3-propanediol catalyzed by Cu/SiO2 unveils an alternative production route for valuable monomers used in polymer manufacturing, emphasizing the role of catalysis in industrial chemistry (Zheng, Zhu, Li, & Ji, 2017).
Material Science and Polymer Chemistry
Polyester Synthesis : A study on the synthesis of bio-based copolyesters using thiophene–aromatic monomers and various diols demonstrates the development of materials with potential applications in sustainable packaging and materials science (Djouonkep et al., 2022).
Phase Transition in Polyols : An investigation into the solid-plastic phase transition in polyols reveals their applications in energy storage, offering a pathway to enhance the thermal properties of materials (Wilmet et al., 1990).
Safety and Hazards
properties
IUPAC Name |
dimethyl 2-(2,3-difluoro-6-nitrophenyl)propanedioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9F2NO6/c1-19-10(15)8(11(16)20-2)7-6(14(17)18)4-3-5(12)9(7)13/h3-4,8H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YABKWQZPQCSBNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C(C1=C(C=CC(=C1F)F)[N+](=O)[O-])C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9F2NO6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701153544 |
Source
|
| Record name | Propanedioic acid, 2-(2,3-difluoro-6-nitrophenyl)-, 1,3-dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701153544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1400644-66-7 |
Source
|
| Record name | Propanedioic acid, 2-(2,3-difluoro-6-nitrophenyl)-, 1,3-dimethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1400644-66-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propanedioic acid, 2-(2,3-difluoro-6-nitrophenyl)-, 1,3-dimethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701153544 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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